Cas no 167406-95-3 (Benzoic acid, 4-[4-[[4-(2-methylbenzoyl)phenyl]thio]benzoyl]-, ethyl ester)

• Product Name: Benzoic acid, 4-[4-[[4-(2-methylbenzoyl)phenyl]thio]benzoyl]-, ethyl ester
• CAS No: 167406-95-3
• MF: C₃₀H₂₄O₄S
• MW: 480.574167251587
• CID: 1348047
• Update Time: 2024-08-17

Benzoic acid, 4-[4-[[4-(2-methylbenzoyl)phenyl]thio]benzoyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[4-[[4-(2-methylbenzoyl)phenyl]thio]benzoyl]-, ethyl ester

• Inchi： 1S/C30H24O4S/c1-3-34-30(33)24-10-8-21(9-11-24)28(31)22-12-16-25(17-13-22)35-26-18-14-23(15-19-26)29(32)27-7-5-4-6-20(27)2/h4-19H,3H2,1-2H3
• InChI Key： OREZCAVBRJDWEN-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(C(=O)C2=CC=C(SC3=CC=C(C(=O)C4=CC=CC=C4C)C=C3)C=C2)C=C1

Computed Properties

• Exact Mass: 480.13962

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 653.5±55.0 °C(Predicted)
• PSA: 60.44